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Compound of Interest

Compound Name: Chloramphenicol-d5-2

Cat. No.: B15560190 Get Quote

For Researchers, Scientists, and Drug Development Professionals

This in-depth technical guide provides a comprehensive overview of the commercial availability

and scientific applications of the deuterated internal standard, Chloramphenicol-d5. This

document is intended to serve as a valuable resource for researchers, scientists, and drug

development professionals utilizing mass spectrometry-based quantitative analysis.

Introduction to Chloramphenicol-d5
Chloramphenicol-d5 is a stable isotope-labeled version of the broad-spectrum antibiotic

chloramphenicol. The inclusion of five deuterium atoms provides a distinct mass shift, making it

an ideal internal standard for quantitative analysis by mass spectrometry (MS), particularly in

liquid chromatography-mass spectrometry (LC-MS) and gas chromatography-mass

spectrometry (GC-MS) methods. Its primary application is to correct for variability during

sample preparation and analysis, thereby improving the accuracy and precision of analytical

results.

The most commonly available form of Chloramphenicol-d5 is specifically labeled as 2,2-

dichloro-N-[(1R,2R)-1-deuterio-1,3-dihydroxy-1-(2,3,5,6-tetradeuterio-4-nitrophenyl)propan-2-

yl]acetamide, with the CAS number 202480-68-0. This indicates that four deuterium atoms are

located on the phenyl ring and one is at the benzylic position. While some suppliers may list

"Chloramphenicol-d5-2," the readily available commercial product is the aforementioned

isomer.
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Commercial Suppliers and Availability
A number of reputable chemical suppliers offer Chloramphenicol-d5 for research purposes. The

following table summarizes the availability and specifications from various vendors. Please

note that pricing and stock status are subject to change and it is recommended to inquire

directly with the suppliers for the most current information.

Supplier
Product
Name

CAS
Number

Molecular
Formula

Purity
Available
Quantities

Biosynth
Chloramphen

icol D5
202480-68-0

C₁₁H₇D₅Cl₂N

₂O₅
Not Specified 1 mg, 2 mg[1]

Clearsynth

Chloramphen

icol D5

(phenyl-d4

acetamide-2-

d)

56-75-7

(Unlabelled)

C₁₁H₇D₅Cl₂N

₂O₅
Not Specified

Inquire for

details[2]

MedChemEx

press

Chloramphen

icol-d5
202480-68-0 Not Specified 99.90%

1 mg, 5 mg,

10 mg[2]

Simson

Pharma

Chloramphen

icol-D5
202480-68-0 Not Specified Not Specified

Custom

Synthesis[3]

Xcess

Biosciences

Chloramphen

icol D5
202480-68-0

C₁₁H₁₂Cl₂N₂

O₅
Not Specified

Inquire for

details[4]

Immunomart
Chloramphen

icol-d5
Not Specified Not Specified Not Specified

Inquire for

details[5]

CymitQuimic

a

Chloramphen

icol-d5
202480-68-0

C₁₁H₇D₅Cl₂N

₂O₅
Not Specified

1 mg, 5 mg[6]

[7]

LGC

Standards

Chloramphen

icol-d5
202480-68-0

C₁₁H₇D₅Cl₂N

₂O₅
>95% (HPLC)

1 mg, 10

mg[8]

United States

Biological

Chloramphen

icol-d5
Not Specified

C₁₁H₇D₅Cl₂N

₂O₅

Highly

Purified
1mg[9]
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Experimental Protocols
Chloramphenicol-d5 is predominantly used as an internal standard in bioanalytical methods for

the quantification of chloramphenicol and other structurally related compounds, such as

thiamphenicol. Below are generalized experimental protocols for sample preparation and LC-

MS/MS analysis.

Sample Preparation: Liquid-Liquid Extraction (LLE)
This protocol is suitable for extracting chloramphenicol from biological matrices like plasma,

serum, or tissue homogenates.

Methodology:

Aliquoting: Transfer 1.0 mL of the biological sample into a clean polypropylene centrifuge

tube.

Internal Standard Spiking: Add a known concentration of Chloramphenicol-d5 solution to the

sample.

Extraction Solvent Addition: Add 3.0 mL of ethyl acetate to the tube.

Vortexing: Vortex the mixture for 1 minute to ensure thorough mixing and extraction.

Centrifugation: Centrifuge the sample at 4000 rpm for 10 minutes to separate the organic

and aqueous layers.

Supernatant Transfer: Carefully transfer the upper organic layer (ethyl acetate) to a new

clean tube.

Evaporation: Evaporate the organic solvent to dryness under a gentle stream of nitrogen

gas.

Reconstitution: Reconstitute the dried residue in a suitable mobile phase for LC-MS/MS

analysis.
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Liquid-Liquid Extraction Analysis

1. Aliquot Sample 2. Spike with Chloramphenicol-d5 3. Add Ethyl Acetate 4. Vortex 5. Centrifuge 6. Transfer Supernatant 7. Evaporate to Dryness 8. Reconstitute LC-MS/MS Analysis
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Liquid Chromatography

Mass Spectrometry

Autosampler Injection

C18 Reversed-Phase Column

Gradient Elution

Electrospray Ionization (ESI)

Q1: Precursor Ion Selection

Q2: Collision-Induced Dissociation

Q3: Product Ion Selection

Detector
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Correction for Variability

Analyte (e.g., Chloramphenicol)

Sample Preparation

Internal Standard (Chloramphenicol-d5)

LC-MS/MS Analysis

Calculate Peak Area Ratio
(Analyte / IS)

Accurate Concentration

Click to download full resolution via product page

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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BenchChem
Our mission is to be the trusted global source of

essential and advanced chemicals, empowering

scientists and researchers to drive progress in science

and industry.

Contact

Address: 3281 E Guasti Rd

Ontario, CA 91761, United States

Phone: (601) 213-4426

Email: info@benchchem.com
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